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Compound of Interest

Compound Name: Antimony(lll) oxide

Cat. No.: B7798121

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for working with Antimony(lll) oxide, a compound requiring careful
management due to its potential health risks. Adherence to these procedural steps will help
ensure a safe laboratory environment.

Antimony(lll) oxide is suspected of causing cancer and can cause irritation to the skin, eyes,
and respiratory system.[1][2][3][4] Chronic exposure may lead to more severe health issues,
including pneumoconiosis and effects on the heart, liver, and kidneys.[1][4][5] Therefore,
stringent safety protocols are necessary.

Personal Protective Equipment (PPE)

The cornerstone of safe handling is the consistent and correct use of appropriate PPE. The
following table summarizes the required equipment.
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PPE Category

Specification

Rationale

Respiratory Protection

NIOSH/MSHA approved

respirator

To prevent inhalation of dust
particles which can cause
respiratory irritation and may

have long-term health effects.

[2]6]1[7]

Use a self-contained breathing
apparatus (SCBA) for high
concentrations or

emergencies.[1][8]

Provides the highest level of
respiratory protection in
situations with high or

unknown exposure levels.

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene)

To prevent skin contact, which
can cause irritation and
"antimony measles," a pimply
rash.[3][8]

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles

To protect eyes from dust
which can cause irritation,
tearing, and burning pain.[3][6]
[81[°]

Protective Clothing

Lab coat, long-sleeved
overalls, or other appropriate

protective clothing

To minimize skin contact with

the compound.[3][6]

Closed-toe footwear

To protect feet from potential

spills.[3]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Antimony(lll) oxide is crucial for minimizing exposure risk.

1. Preparation:

o Ensure the work area is well-ventilated, preferably using a chemical fume hood.[6][8][10]

» Verify that an eyewash station and safety shower are readily accessible.[6]
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o Assemble all necessary PPE and ensure it is in good condition.

o Clearly label all containers with the chemical name and associated hazards.[3]
2. Handling:

o Wear all required PPE before handling the substance.

e Avoid generating dust.[3][6][9][10] Use methods like gentle scooping rather than pouring
from a height.

« If weighing the powder, do so in a ventilated enclosure.
» Keep containers tightly closed when not in use.[6][8]
3. Post-Handling:

e Wash hands and any exposed skin thoroughly with soap and water after handling and before
eating, drinking, or smoking.[2][3][9]

» Remove contaminated clothing carefully to avoid dispersing dust. Contaminated work
clothes should not be taken home.[1]

o Clean the work area using a wet wipe or a HEPA-filtered vacuum to avoid creating airborne
dust.[3]

Disposal Plan

Proper disposal of Antimony(lll) oxide and contaminated materials is critical to prevent
environmental contamination and accidental exposure.
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Waste Type

Disposal Procedure

Unused Antimony(lll) oxide

Dispose of as hazardous waste in accordance
with local, state, and federal regulations.[9][11]
[12] Place in a sealed, properly labeled

container.[10]

Contaminated Labware (e.g., weigh boats,

pipette tips)

Place in a designated, sealed hazardous waste

container.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Bag and seal in a designated hazardous waste

container for disposal.

Spill Cleanup Materials

Treat as hazardous waste and dispose of in a

sealed, labeled container.[9]

Note: Waste containing more than 1% Antimony(lll) oxide may be classified as hazardous
waste.[2] Always consult your institution's environmental health and safety (EHS) department

for specific disposal guidelines.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is necessary.
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Incident

Action

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[2][8] Remove contaminated
clothing. Seek medical attention if irritation

persists.[12]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally.[6] Seek immediate medical
attention.[11]

Inhalation

Move the individual to fresh air.[2][8] Seek
medical attention.

Ingestion

Do NOT induce vomiting. Seek immediate

medical attention.[8]

Spill

Evacuate the area.[11] Wear appropriate PPE,
including respiratory protection.[3] Gently cover
the spill with an absorbent material to avoid
creating dust.[9] Collect the material using a
HEPA-filtered vacuum or by carefully sweeping

and place it in a sealed container for disposal.[3]

[6]

Below is a logical workflow for the safe handling of Antimony(lll) oxide.

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.hbchemical.com/wp-content/uploads/2022/09/Antimony-Oxide-SDS-1.pdf
http://www.thermofishersci.in/msds/antimony-trioxide.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Antimony(III)%20oxide_1231_3.0.pdf
https://pim-resources.coleparmer.com/sds/00254.pdf
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/230898?userType=undefined
https://www.hbchemical.com/wp-content/uploads/2022/09/Antimony-Oxide-SDS-1.pdf
http://www.thermofishersci.in/msds/antimony-trioxide.pdf
http://www.thermofishersci.in/msds/antimony-trioxide.pdf
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/230898?userType=undefined
https://www.aardvarkclay.com/pdf/raw_materials/SDS-Antimony%20Trioxide.pdf
https://www.carlroth.com/medias/SDB-7348-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzA1Nzh8YXBwbGljYXRpb24vcGRmfGFEaGpMMmc0TWk4NU1qTXpNRGd3TlRRNU5EQTJMMU5FUWw4M016UTRYME5JWDBWT0xuQmtaZ3w4YzllZDNhMzEyNWM3MjA3NDU3ODYyN2EzMDgwNDY0ZWFkNmUxNDQyMmUyMTY5NTY1MmE5ZmI3ZjE5NGY2NzFj
https://www.aardvarkclay.com/pdf/raw_materials/SDS-Antimony%20Trioxide.pdf
https://pim-resources.coleparmer.com/sds/00254.pdf
https://www.benchchem.com/product/b7798121?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling of Antimony(lll) Oxide

Post-Handling

Clean Work Area

/
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;

Don PPE

;

Prepare Work Area

Hangling

Handle Antimony(lll) Oxide

Decontaminate & Remove PPE

;

Wash Hands

Disposal

Dispose of Hazardous Waste

Spill

Exposure

Follow Emergency Procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling of Antimony(lll) oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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